Cas no 946201-24-7 (1-(2-methyl-5-nitrobenzenesulfonyl)piperidine-4-carboxamide)

• Product Name: 1-(2-methyl-5-nitrobenzenesulfonyl)piperidine-4-carboxamide
• CAS No: 946201-24-7
• MF: C₁₃H₁₇N₃O₅S
• MW: 327.35618185997
• CID: 5430074
• PubChem ID: 7938141
• Update Time: 2025-10-28

1-(2-methyl-5-nitrobenzenesulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-methyl-5-nitrophenyl)sulfonylpiperidine-4-carboxamide
• STK412154
• 1-((2-methyl-5-nitrophenyl)sulfonyl)piperidine-4-carboxamide
• AKOS002287358
• 1-[(2-methyl-5-nitrophenyl)sulfonyl]piperidine-4-carboxamide
• Z33546743
• 946201-24-7
• VU0493250-1
• F3318-0365
• 1-(2-methyl-5-nitrobenzenesulfonyl)piperidine-4-carboxamide
• 1-[(2-Methyl-5-nitrophenyl)sulfonyl]-4-piperidinecarboxamide

• Inchi： 1S/C13H17N3O5S/c1-9-2-3-11(16(18)19)8-12(9)22(20,21)15-6-4-10(5-7-15)13(14)17/h2-3,8,10H,4-7H2,1H3,(H2,14,17)
• InChI Key： BDHYLPPJIIWKHP-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC([N+]([O-])=O)=CC=C2C)(=O)=O)CCC(C(N)=O)CC1

Computed Properties

• Exact Mass: 327.08889182g/mol
• Monoisotopic Mass: 327.08889182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.415±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 593.6±60.0 °C(Predicted)
• pka: 16.20±0.20(Predicted)

Additional information on 1-(2-methyl-5-nitrobenzenesulfonyl)piperidine-4-carboxamide

1-(2-Methyl-5-Nitrobenzenesulfonyl)Piperidine-4-Carboxamide: A Comprehensive Overview

1-(2-Methyl-5-Nitrobenzenesulfonyl)Piperidine-4-Carboxamide, also known by its CAS number 946201-24-7, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and advanced materials. This compound has garnered attention due to its unique chemical structure and promising properties, which have been extensively studied in recent years. The molecule consists of a piperidine ring substituted with a carboxamide group at the 4-position and a sulfonyl group attached to a nitro-substituted benzene ring. This combination of functional groups imparts the compound with versatile reactivity and selectivity, making it a valuable building block in organic synthesis.

The synthesis of 1-(2-Methyl-5-Nitrobenzenesulfonyl)Piperidine-4-Carboxamide involves a multi-step process that typically begins with the preparation of the sulfonylating agent, followed by nucleophilic substitution or coupling reactions to introduce the piperidine moiety. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates while minimizing energy consumption. These developments highlight the compound's potential for large-scale production in pharmaceutical and industrial settings.

The structural features of 1-(2-Methyl-5-Nitrobenzenesulfonyl)Piperidine-4-Carboxamide make it particularly useful in drug discovery programs targeting various therapeutic areas. The sulfonyl group is known for its ability to enhance bioavailability and stability, while the piperidine ring contributes to hydrogen bonding and lipophilicity, which are critical for drug-receptor interactions. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting its potential as a lead molecule for anti-inflammatory drug development.

In addition to its pharmacological applications, 1-(2-Methyl-5-Nitrobenzenesulfonyl)Piperidine-4-Carboxamide has found utility in materials science as a precursor for advanced polymers and coatings. Its ability to form stable amide bonds makes it an ideal candidate for polymerization reactions, leading to materials with enhanced mechanical properties and thermal stability. Researchers have also explored its use in the development of stimuli-responsive materials, where the compound's functional groups can be tailored to respond to external stimuli such as temperature or pH changes.

The latest research on CAS No. 946201-24-7 has focused on understanding its pharmacokinetic profile and toxicity profile. Preclinical studies have shown that the compound demonstrates moderate absorption in vivo, with favorable distribution characteristics across various tissues. However, further investigations are required to fully elucidate its metabolism and excretion pathways. These studies are crucial for determining the compound's suitability as a drug candidate and optimizing its therapeutic index.

In conclusion, 1-(2-Methyl-5-Nitrobenzenesulfonyl)Piperidine-4-Carboxamide represents a versatile and promising compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in both pharmaceutical development and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to these fields in the coming years.